Cas no 1805355-69-4 (4-Cyano-3-(difluoromethyl)-2-hydroxy-5-methoxypyridine)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-hydroxy-5-methoxypyridine
• CAS No: 1805355-69-4
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4872115
• Update Time: 2025-05-23

4-Cyano-3-(difluoromethyl)-2-hydroxy-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-hydroxy-5-methoxypyridine

• Inchi： 1S/C8H6F2N2O2/c1-14-5-3-12-8(13)6(7(9)10)4(5)2-11/h3,7H,1H3,(H,12,13)
• InChI Key： TVSBGJLSAATDLO-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C=1C#N)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 0
• Topological Polar Surface Area: 62.1

Additional information on 4-Cyano-3-(difluoromethyl)-2-hydroxy-5-methoxypyridine

4-Cyano-3-(difluoromethyl)-2-hydroxy-5-methoxypyridine: A Comprehensive Overview

4-Cyano-3-(difluoromethyl)-2-hydroxy-5-methoxypyridine (CAS No: 1805355-69-4) is a highly specialized pyridine derivative with a unique combination of functional groups, making it a subject of interest in various fields of chemistry and materials science. This compound, characterized by its cyano group, difluoromethyl substituent, hydroxyl group, and methoxy group, exhibits distinctive chemical properties that have been explored in recent studies for potential applications in drug discovery, agrochemicals, and advanced materials.

The synthesis of 4-Cyano-3-(difluoromethyl)-2-hydroxy-5-methoxypyridine involves a multi-step process that typically begins with the preparation of a pyridine ring precursor. The introduction of the cyano group and methoxy group is achieved through nucleophilic substitution or electrophilic substitution reactions, depending on the specific conditions and reagents used. The placement of these substituents at specific positions on the pyridine ring is critical for achieving the desired chemical reactivity and physical properties.

Recent research has focused on the biological activity of 4-Cyano-3-(difluoromethyl)-2-hydroxy-5-methoxypyridine, particularly its potential as a lead compound in drug development. Studies have shown that this compound exhibits significant antioxidant activity, which could be beneficial in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to inhibit certain enzymes, such as tyrosinase and acetylcholinesterase, suggests its potential role in anti-cancer and neuroprotective therapies.

In the field of agrochemistry, 4-Cyano-3-(difluoromethyl)-2-hydroxy-5-methoxypyridine has been investigated for its pesticidal properties. The presence of the cyano group and hydroxyl group contributes to its ability to disrupt cellular processes in pests, making it a promising candidate for the development of eco-friendly pesticides. Furthermore, its stability under various environmental conditions makes it suitable for agricultural applications.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. The combination of electron-withdrawing groups like the cyano group and electron-donating groups like the methoxy group creates a molecule with interesting electronic properties. These properties have been leveraged in the development of advanced materials such as conductive polymers and organic semiconductors.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of 4-Cyano-3-(difluoromethyl)-2-hydroxy-5-methoxypyridine. Quantum mechanical calculations have revealed that the molecule's electronic structure is highly sensitive to environmental factors, which could be exploited for designing sensors and other detection devices.

In conclusion, 4-Cyano-3-(difluoromethyl)-2-hydroxy-5-methoxypyridine (CAS No: 1805355-69-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups and distinctive chemical properties make it a valuable subject for ongoing research efforts aimed at harnessing its full potential in drug discovery, agrochemistry, and materials science.